4-bromo-N-octylbenzamide

• Molecular Formula: C15H22BrNO
• Molecular Weight: 312.24 g/mol
• IUPAC Name: 4-bromo-N-octylbenzamide
• InChI: InChI=1S/C15H22BrNO/c1-2-3-4-5-6-7-12-17-15(18)13-8-10-14(16)11-9-13/h8-11H,2-7,12H2,1H3,(H,17,18)
• InChI Key: GNCAUSBMKVKPGD-UHFFFAOYSA-N
• SMILES: CCCCCCCCNC(=O)C1=CC=C(C=C1)Br

Description

4-Bromo-N-octylbenzamide (C₁₅H₂₂BrNO) is a benzamide derivative characterized by a bromine substituent at the para position of the benzene ring and an octyl alkyl chain attached to the amide nitrogen. These compounds are typically synthesized via nucleophilic acyl substitution reactions between benzoyl chloride derivatives and amines, as exemplified in the synthesis of 4-bromo-N-(2-nitrophenyl)benzamide .

Comparison with Similar Compounds

Key Differences and Trends

Substituent Effects :

• Electron-Withdrawing Groups (e.g., nitro in ): Increase molecular polarity and reduce lipophilicity.
• Electron-Donating Groups (e.g., methoxy in ): Enhance solubility and stabilize charge-transfer interactions.
• Bulky Groups (e.g., cyclooctyl in ): Reduce crystallinity and alter packing efficiency in solid-state structures.

Biological Relevance :

• Compounds with extended aromatic systems (e.g., chromene in ) show promise in drug design due to rigid, planar structures.
• Linear alkyl chains (e.g., octyl) may improve membrane permeability compared to cyclic analogues.

Synthetic Complexity :

• Chromene-containing derivatives require multi-step synthesis , whereas simpler benzamides (e.g., ) are synthesized in one step.